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Introduction
ASTM D5261 is a standardized test method for determining the mass per unit area of

geotextiles.[1][2][3][4][5][6][7][8] This physical property is a critical quality control parameter,

ensuring that the material conforms to manufacturing and design specifications.[1][2][3][5] In

research and development, precise and consistent measurement of mass per unit area is

fundamental for characterizing novel materials, evaluating process modifications, and ensuring

the reliability of materials used in various applications. This document provides a detailed

protocol for performing the ASTM D5261 test and guidelines for the comprehensive reporting

and documentation of the results.

Data Presentation
A clear and concise presentation of quantitative data is essential for interpretation and

comparison. The following table summarizes the key results obtained from the ASTM D5261
test.

Table 1: Summary of Mass Per Unit Area (ASTM D5261)
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Specimen ID
Dimensions
(mm x mm)

Area (mm²) Mass (g)
Mass per Unit
Area (g/m²)

GT-01-A 100 x 100 10,000 2.52 252.0

GT-01-B 100 x 100 10,000 2.55 255.0

GT-01-C 100 x 100 10,000 2.53 253.0

GT-01-D 100 x 100 10,000 2.56 256.0

GT-01-E 100 x 100 10,000 2.54 254.0

Average - - - 254.0

Standard

Deviation
- - - 1.58

Experimental Protocols
A detailed and standardized experimental protocol is crucial for reproducibility.

Apparatus
Cutting Die or Template: A square or circular die with a minimum area of 10,000 mm².

Balance: A calibrated balance with a sensitivity of 0.01 g.

Conditioning Chamber: A controlled environment maintained at a relative humidity of 65 ±

5% and a temperature of 21 ± 2°C (70 ± 4°F).[1]

Procedure
Sampling: Obtain a representative laboratory sample of the geotextile. As per ASTM D4354,

ensure the sampling method is appropriate for the material and the lot size.

Specimen Preparation:

Cut a minimum of five test specimens from the laboratory sample.
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Specimens should be taken from locations distributed across the full width and length of

the sample.

Ensure specimens are not taken from within one-tenth of the width of the selvage (the

finished edge of the fabric), unless otherwise specified.[1]

Use a sharp cutting die or template to ensure precise and uniform dimensions.

Conditioning:

Place the cut specimens in the conditioning chamber.

Allow the specimens to reach moisture equilibrium in the standard atmosphere for testing

geotextiles.[1] This typically requires a minimum of 24 hours.

Measurement:

Test the conditioned specimens in the standard atmosphere.[1]

Weigh each specimen individually on the calibrated balance to the nearest 0.01 g.[1]

Record the mass of each specimen.

Calculation:

Calculate the mass per unit area for each specimen using the following formula:

M = (m / A) * 1,000,000

Where:

M = Mass per unit area (g/m²)

m = Mass of the specimen (g)

A = Area of the specimen (mm²)

Calculate the average mass per unit area and the standard deviation for the set of

specimens.[1]
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Mandatory Visualization
Experimental Workflow
The following diagram illustrates the logical flow of the ASTM D5261 test procedure.
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Reporting of Results
The final test report should be comprehensive and include the following information for

complete documentation and traceability:

Test Method: A clear statement that the test was conducted in accordance with ASTM

D5261.

Material Identification: A detailed description of the geotextile tested, including type, style,

and any other relevant identifiers.

Sampling Details: The sampling method used.

Specimen Information: The size and shape of the test specimens and the number of

specimens tested.[1]

Test Results:

The average mass per unit area, reported to three significant figures.[1]

The standard deviation of the mass per unit area.[1]

Deviations: A statement of any deviations from the specified test procedure.[1]

Date of Test: The date the test was performed.

Operator Information: The name or initials of the person who performed the test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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